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Compound of Interest

Compound Name: Pyr-Arg-Thr-Lys-Arg-AMC TFA

Cat. No.: B6336419 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information on the proper disposal procedures for Pyr-
Arg-Thr-Lys-Arg-AMC TFA, a fluorogenic peptide substrate commonly used in enzyme

activity assays.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Pyr-Arg-Thr-Lys-Arg-AMC TFA is not readily

available in public domains, information can be compiled from supplier data and knowledge of

its components: the peptide (Pyr-Arg-Thr-Lys-Arg), the fluorophore (7-amino-4-

methylcoumarin, AMC), and the counter-ion (Trifluoroacetate, TFA).
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Property Value Source

Molecular Formula
C₃₇H₅₇N₁₃O₉ (for the peptide-

AMC conjugate)
[1]

Molecular Weight
827.93 g/mol (for the peptide-

AMC conjugate)
[1]

Form Lyophilized powder [2]

Storage Temperature Long-term: -20°C or -80°C [2][3][4][5][6]

Solubility

Soluble in water, with potential

need for organic solvents like

DMSO for hydrophobic

peptides.

[4][7]

Note: The trifluoroacetic acid (TFA) component, present as a salt, is corrosive and can cause

severe skin burns and eye damage. It is also harmful if inhaled and toxic to aquatic life with

long-lasting effects.

Immediate Safety and Handling Precautions
Before disposal, it is crucial to adhere to proper handling procedures to minimize exposure and

risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood[8].

Avoid Inhalation and Contact: Do not breathe dust, vapor, mist, or gas. Avoid contact with

eyes, skin, and clothing[8].

Hygroscopic Nature: Lyophilized peptides are often hygroscopic. Allow the container to reach

room temperature in a desiccator before opening to prevent moisture absorption[3][4][5].
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Step-by-Step Disposal Protocol
The proper disposal of Pyr-Arg-Thr-Lys-Arg-AMC TFA must be carried out in accordance with

institutional and local regulations for chemical waste.

Waste Identification and Segregation:

Solid Waste: Unused or expired lyophilized powder should be collected in a clearly

labeled, sealed container designated for chemical waste.

Liquid Waste: Solutions of the peptide, as well as contaminated solvents and buffers,

should be collected in a separate, labeled liquid waste container. Do not mix with

incompatible waste streams.

Contaminated Materials: All materials that have come into contact with the compound,

such as pipette tips, vials, and gloves, should be disposed of as solid chemical waste.

Decontamination of Labware:

Glassware and reusable equipment should be decontaminated. A common procedure

involves rinsing with a suitable solvent (e.g., ethanol or acetone) to remove organic

residues, followed by washing with an appropriate laboratory detergent and rinsing

thoroughly with deionized water. The initial solvent rinse should be collected as hazardous

waste.

Waste Collection and Storage:

All waste containers must be clearly and accurately labeled with the full chemical name:

"Pyr-Arg-Thr-Lys-Arg-AMC TFA" and any solvents used.

Store waste containers in a designated, secure secondary containment area away from

incompatible materials.

Institutional Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste. Follow their specific procedures and

documentation requirements.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Pyr-Arg-Thr-
Lys-Arg-AMC TFA.

Start: Disposal of Pyr-Arg-Thr-Lys-Arg-AMC TFA
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Caption: Workflow for the safe disposal of Pyr-Arg-Thr-Lys-Arg-AMC TFA.
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By adhering to these guidelines, researchers can ensure the safe and responsible disposal of

Pyr-Arg-Thr-Lys-Arg-AMC TFA, contributing to a secure laboratory environment and

minimizing environmental impact. Always consult your institution's specific safety and disposal

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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